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Compound of Interest

Compound Name: Tylosin tartrate powder

Cat. No.: B16368602

Get Quote

This guide provides an in-depth exploration of the molecular weight of Tylosin tartrate, a critical

parameter for researchers, scientists, and drug development professionals. Beyond a simple

numerical value, this document delves into the chemical composition, methodologies for

determination, and the significance of this property in a scientific context.

Introduction to Tylosin and its Tartrate Salt
Tylosin is a macrolide antibiotic produced by the fermentation of Streptomyces fradiae.[1][2][3]

It is a mixture of four active components: Tylosin A, B, C, and D.[1] Due to its potent activity

against Gram-positive bacteria, it is widely used in veterinary medicine.[2]

For pharmaceutical applications, Tylosin is often formulated as a tartrate salt. The formation of

a salt enhances the solubility and stability of the parent compound. Tylosin tartrate is formed by

the reaction of Tylosin base with tartaric acid.[4][5] This guide will focus on the molecular

characteristics of this salt form.

Chemical Composition and Molecular Formula
The chemical structure of Tylosin tartrate is a combination of the Tylosin molecule and tartaric

acid. The molecular formula for the primary component, Tylosin A, is C46H77NO17.[3][6]
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Tartaric acid has a molecular formula of C4H6O6.

The resulting salt, Tylosin tartrate, therefore has a combined molecular formula of

C50H83NO23.[4][7] This formula is the simple sum of the atoms from both the Tylosin base

and tartaric acid.

Determining the Molecular Weight of Tylosin
Tartrate
The molecular weight of a compound is a fundamental physical property, representing the

mass of one mole of the substance. For Tylosin tartrate, this value is derived from its molecular

formula.

Theoretical Molecular Weight
Based on the molecular formula C50H83NO23, the theoretical molecular weight of Tylosin

tartrate can be calculated using the atomic weights of its constituent elements:

Carbon (C): 50 atoms × 12.011 g/mol = 600.55 g/mol

Hydrogen (H): 83 atoms × 1.008 g/mol = 83.664 g/mol

Nitrogen (N): 1 atom × 14.007 g/mol = 14.007 g/mol

Oxygen (O): 23 atoms × 15.999 g/mol = 367.977 g/mol

Total Molecular Weight = 1066.198 g/mol

This calculated value is consistent with the molecular weight reported by numerous

authoritative sources, which is approximately 1066.2 g/mol .[4][6][7][8][9][10]

Summary of Physicochemical Properties
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Property Value Source

Molecular Formula C50H83NO23 PubChem[4]

Average Molecular Weight 1066.2 g/mol PubChem[4]

Monoisotopic Molecular

Weight
1065.53558789 Da PubChem[4]

Appearance White to off-white powder AuSaMicS[11]

Solubility Soluble in water and methanol AuSaMicS[11]

It is important to note that some sources may report slightly different molecular weights due to

variations in the isotopic composition of the elements or the specific Tylosin components

present in the mixture. For instance, a value of 1154.32 g/mol has been noted in one source,

which may represent a different salt form or a typographical error.[11] However, the consensus

for the tartrate salt of Tylosin A is approximately 1066.2 g/mol .

Experimental Determination of Molecular Weight
While the theoretical molecular weight provides a precise value, experimental techniques are

essential for confirmation and for analyzing unknown samples. High-resolution mass

spectrometry is the gold standard for determining the molecular weight of compounds like

Tylosin tartrate.

Experimental Protocol: High-Resolution Mass
Spectrometry
Objective: To experimentally determine the molecular weight of a Tylosin tartrate sample.

Methodology:

Sample Preparation:

Accurately weigh 1 mg of Tylosin tartrate.

Dissolve the sample in 1 mL of a suitable solvent, such as a mixture of water and

acetonitrile, to a final concentration of 1 mg/mL.
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Perform serial dilutions to obtain a final concentration suitable for mass spectrometry

analysis (e.g., 1 µg/mL).

Instrumentation:

Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF)

instrument, capable of high mass accuracy.

Couple the mass spectrometer to an appropriate ionization source, such as Electrospray

Ionization (ESI), which is well-suited for polar molecules like Tylosin tartrate.

Data Acquisition:

Infuse the sample solution directly into the ESI source at a constant flow rate.

Acquire mass spectra in positive ion mode, as the nitrogen atom in the Tylosin structure is

readily protonated.

Scan a mass range that encompasses the expected molecular ion of Tylosin tartrate (e.g.,

m/z 800-1200).

Data Analysis:

Identify the peak corresponding to the protonated molecule, [M+H]+. For Tylosin tartrate,

this would be expected at an m/z value of approximately 1067.2.

Utilize the high-resolution data to determine the accurate mass of the ion.

Subtract the mass of a proton (1.007276 u) from the measured accurate mass to obtain

the experimental molecular weight of the neutral molecule.

Compare the experimental molecular weight to the theoretical molecular weight for

confirmation.

Causality Behind Experimental Choices:

High-Resolution Mass Spectrometry: This technique is chosen for its ability to provide highly

accurate mass measurements, allowing for the unambiguous determination of the elemental
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composition of the molecule.

Electrospray Ionization (ESI): ESI is a soft ionization technique that minimizes fragmentation

of the molecule, ensuring that the intact molecular ion is observed. This is crucial for

accurately determining the molecular weight of the parent compound.

Positive Ion Mode: The presence of a basic nitrogen atom in the dimethylamino group of the

mycaminose sugar makes Tylosin readily amenable to protonation, leading to a strong signal

in positive ion mode.

Structural Relationship of Tylosin Tartrate
Components
The formation of Tylosin tartrate from its constituent parts can be visualized as follows:

Tylosin (C46H77NO17)
MW: ~916.1 g/mol

Tylosin Tartrate (C50H83NO23)
MW: ~1066.2 g/mol

+

Tartaric Acid (C4H6O6)
MW: ~150.09 g/mol

+

Click to download full resolution via product page

Caption: Formation of Tylosin Tartrate from Tylosin and Tartaric Acid.

Conclusion
The molecular weight of Tylosin tartrate is a cornerstone of its chemical identity, with a widely

accepted value of approximately 1066.2 g/mol . This value is derived from its molecular

formula, C50H83NO23, which represents the combination of Tylosin and tartaric acid.

Understanding this fundamental property is essential for accurate dosage calculations,

formulation development, and regulatory compliance in the pharmaceutical and veterinary

sciences. The use of high-resolution mass spectrometry provides a robust method for the

experimental verification of this critical parameter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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